![molecular formula C19H25N3O4 B2664316 N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide CAS No. 785800-41-1](/img/structure/B2664316.png)
N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide, commonly known as EMD-386088, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as spirocyclic piperidines and is structurally similar to other compounds that have been found to have biological activity.
Scientific Research Applications
Synthesis and Antihypertensive Activity
N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide derivatives have been synthesized and screened for antihypertensive effects. Studies indicate that substitutions at certain positions of the compound significantly influence its antihypertensive properties. For instance, specific substitutions at the 4-position of the 8-[2-(3-indolyl)ethyl] compounds show maximum activity with the 4-ethyl compound. Additionally, compounds were designed as mixed alpha- and beta-adrenergic receptor blockers, with some compounds showing potential for treating hypertension (Caroon et al., 1981).
Comparative Metabolism in Herbicides
Compounds with structural similarity to this compound have been analyzed in studies focusing on their metabolism, particularly in the context of herbicides. This research explores how these compounds are metabolized in human and rat liver microsomes, offering insights into the metabolic activation pathways that may lead to carcinogenic effects (Coleman et al., 2000).
Dual Angiotensin II and Endothelin A Receptor Antagonists
Research into N-isoxazolyl biphenylsulfonamides, with structural elements common to compounds like this compound, led to the discovery of potent dual antagonists for angiotensin II and endothelin A receptors. This finding represents a new approach to treating hypertension and highlights the potential therapeutic applications of these compounds (Murugesan et al., 2002).
Pharmacological Characterization in Opioid Receptors
The pharmacological characterization of related compounds has been studied, with a focus on their interaction with κ-opioid receptors. This research provides insights into the potential therapeutic applications of these compounds in treating depression and addiction disorders (Grimwood et al., 2011).
Initial Metabolism in Plant Seedlings
Studies have also investigated the initial metabolism of related herbicides in plant seedlings. This research is crucial for understanding the phytotoxicity and environmental impact of these herbicides (Breaux, 1987).
properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O4/c1-3-26-15-6-4-14(5-7-15)20-16(23)12-22-17(24)19(21-18(22)25)10-8-13(2)9-11-19/h4-7,13H,3,8-12H2,1-2H3,(H,20,23)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVAVKBIZWZJDPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C3(CCC(CC3)C)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.